Cas no 107680-88-6 (Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro-)

• Product Name: Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro-
• CAS No: 107680-88-6
• MF: C₁₅H₁₄N₂O₄
• MW: 286.282663822174
• CID: 3587578
• PubChem ID: 779449
• Update Time: 2025-05-19

Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro-
• N-(4-Methoxybenzyl)-4-nitrobenzaMide, 97%
• AKOS002707327
• CS-0335473
• CCG-324134
• CBMicro_006433
• N-[(4-methoxyphenyl)methyl]-4-nitrobenzamide
• 107680-88-6
• N-(4-methoxybenzyl)-4-nitrobenzamide
• CB08687
• SR-01000206353
• SR-01000206353-1
• STK024055
• BIM-0006597.P001
• Cambridge id 5350770
• SMSF0005613

• Inchi： 1S/C15H14N2O4/c1-21-14-8-2-11(3-9-14)10-16-15(18)12-4-6-13(7-5-12)17(19)20/h2-9H,10H2,1H3,(H,16,18)
• InChI Key： JZIHKYDMIMWMOG-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CNC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 286.09535693g/mol
• Monoisotopic Mass: 286.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.2Ų

Additional information on Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro-

Research Update on Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- (CAS: 107680-88-6)

Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- (CAS: 107680-88-6) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro-, highlighting its role as an intermediate in the production of kinase inhibitors. The study demonstrated that modifications to the nitro and methoxy groups could enhance binding affinity to specific kinase targets, suggesting its utility in designing selective inhibitors for cancer therapy.

Further research has explored the compound's potential as an anti-inflammatory agent. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- exhibited significant inhibition of NF-κB signaling, a key pathway in inflammatory responses. The study identified structural optimizations that improved potency while reducing cytotoxicity, paving the way for further preclinical development.

In addition to its therapeutic potential, recent computational studies have utilized Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- as a model compound for molecular docking simulations. These studies, published in Journal of Chemical Information and Modeling, have provided insights into its binding modes with various protein targets, aiding in the rational design of new drug candidates.

Despite these advances, challenges remain in optimizing the pharmacokinetic properties of this compound. Researchers are actively investigating prodrug strategies and formulation techniques to enhance its bioavailability and stability. Ongoing studies aim to translate these findings into viable clinical candidates, with several patents filed in 2024 covering novel derivatives and applications.

In conclusion, Benzamide, N-[(4-methoxyphenyl)methyl]-4-nitro- (CAS: 107680-88-6) continues to be a promising scaffold in medicinal chemistry. Its versatility in drug design, coupled with recent advancements in synthesis and biological evaluation, underscores its potential for addressing unmet medical needs. Future research should focus on advancing lead compounds into clinical trials and exploring additional therapeutic indications.